molecular formula C15H18N4O2 B3839356 3,4-dimethoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

3,4-dimethoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

Cat. No. B3839356
M. Wt: 286.33 g/mol
InChI Key: LOPXWIWGXWCDLK-CXUHLZMHSA-N
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Description

3,4-Dimethoxybenzaldehyde, also known as Veratraldehyde or Methylvanillin, is a chemical compound with the molecular formula C9H10O3 . It has a molecular weight of 166.17 . It’s a solid substance that’s white to light yellow or light red in color .


Synthesis Analysis

3,4-Dimethoxybenzaldehyde can form 1:1 inclusion complexes with cyclodextrins . It can also react with 3-acetyl-2,5-dimethythiophene to yield a chalcone dye .


Molecular Structure Analysis

The molecular structure of 3,4-dimethoxybenzaldehyde can be represented by the SMILES string [H]C(=O)c1ccc(OC)c(OC)c1 . It can also be represented by the InChI string 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3 .


Chemical Reactions Analysis

3,4-Dimethoxybenzaldehyde was used in the preparation of 4-chloromethyl-2-(dimethoxyphenyl)-1,3-dioxolane . It was also used in the synthesis of (+)-lithospermic acid, which has anti-HIV activity .


Physical And Chemical Properties Analysis

3,4-Dimethoxybenzaldehyde is a solid substance with a boiling point of 281°C and a melting point of 40-43°C . It is freely soluble in alcohol and diethyl ether, and slightly soluble in hot water .

Safety and Hazards

3,4-Dimethoxybenzaldehyde is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Safety precautions include washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection .

properties

IUPAC Name

N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4,6-dimethylpyrimidin-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N4O2/c1-10-7-11(2)18-15(17-10)19-16-9-12-5-6-13(20-3)14(8-12)21-4/h5-9H,1-4H3,(H,17,18,19)/b16-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LOPXWIWGXWCDLK-CXUHLZMHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)NN=CC2=CC(=C(C=C2)OC)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=NC(=N1)N/N=C/C2=CC(=C(C=C2)OC)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2E)-2-(3,4-dimethoxybenzylidene)hydrazinyl]-4,6-dimethylpyrimidine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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